Cas no 1209570-26-2 ([(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate)

• Product Name: [(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate
• CAS No: 1209570-26-2
• MF: C₁₈H₁₆Cl₂N₂O₃
• MW: 379.237242698669
• CID: 5962334
• PubChem ID: 45690384
• Update Time: 2025-10-29

[(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• [2-oxo-2-(1,2,3,4-tetrahydronaphthalen-1-ylamino)ethyl] 5,6-dichloropyridine-3-carboxylate
• 1209570-26-2
• EN300-26608626
• Z18517561
• [(1,2,3,4-tetrahydronaphthalen-1-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate
• AKOS033627805
• [(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate

• Inchi： 1S/C18H16Cl2N2O3/c19-14-8-12(9-21-17(14)20)18(24)25-10-16(23)22-15-7-3-5-11-4-1-2-6-13(11)15/h1-2,4,6,8-9,15H,3,5,7,10H2,(H,22,23)
• InChI Key： FSWYAKJTALPPLU-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(=O)OCC(NC1C2C=CC=CC=2CCC1)=O)Cl

Computed Properties

• Exact Mass: 378.0537978g/mol
• Monoisotopic Mass: 378.0537978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68.3Ų

Additional information on [(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate

Compound CAS No. 1209570-26-2: [(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate

The compound with CAS No. 1209570-26-2, known as [(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which combines a tetrahydronaphthalene moiety with a dichloropyridine carboxylate group. The combination of these structural elements imparts unique chemical properties that make it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. Its structure allows for versatile functionalization, enabling it to serve as a building block for more complex molecules. For instance, researchers have explored its potential as a precursor in the synthesis of bioactive compounds and high-performance polymers. The tetrahydronaphthalene group contributes to the compound's stability and hydrophobicity, while the dichloropyridine moiety introduces electronic versatility and reactivity.

In terms of synthesis, this compound is typically prepared through multi-step organic reactions involving nucleophilic substitutions and condensation reactions. The synthesis pathway involves the reaction of tetrahydronaphthalenamine with an appropriate acid chloride or carboxylic acid derivative to form the carbamoyl intermediate. Subsequent coupling with the dichloropyridine carboxylic acid completes the structure. The optimization of reaction conditions has been a focus of recent research to enhance yield and purity.

The application of this compound extends into several areas. In materials science, it has been investigated for its role in creating advanced coatings and adhesives due to its excellent thermal stability and mechanical properties. In pharmaceuticals, its bioavailability and pharmacokinetic properties are under scrutiny for potential drug delivery applications. Additionally, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the conjugated system within the molecule facilitates efficient charge transport, making it suitable for applications in organic semiconductors. Furthermore, experimental studies have demonstrated its ability to act as a photosensitizer in certain photochemical reactions, opening new avenues for its use in energy conversion technologies.

In conclusion, CAS No. 1209570-26-2, or [(1,2,3,4-Tetrahydronaphthalen-1-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate, stands out as a versatile and multifunctional compound with promising applications across diverse fields. Its unique structure and chemical properties continue to attract significant research attention, driving innovations in materials science, pharmaceuticals, and electronics.